Cas no 1019514-90-9 (5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline)

• Product Name: 5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline
• CAS No: 1019514-90-9
• MF: C₁₄H₁₃F₂N
• MW: 233.2565305233
• CID: 2200249
• PubChem ID: 28477844
• Update Time: 2025-05-25

5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-N-(4-fluorobenzyl)-2-Methylaniline, 97%
• 1019514-90-9
• 5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline
• AKOS000238611
• 5-fluoro-N-[(4-fluorophenyl)methyl]-2-methylaniline

• MDL： MFCD11145907
• Inchi： 1S/C14H13F2N/c1-10-2-5-13(16)8-14(10)17-9-11-3-6-12(15)7-4-11/h2-8,17H,9H2,1H3
• InChI Key： RQFUCMOFKUGWTR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 233.10160574g/mol
• Monoisotopic Mass: 233.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 330.3±37.0 °C at 760 mmHg
• Flash Point: 153.6±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline

5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline: A Comprehensive Overview

5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline, also known by its CAS number 1019514-90-9, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in drug design, particularly in the development of novel therapeutics targeting specific biological pathways.

The molecular structure of 5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline consists of a benzene ring substituted with fluorine atoms at positions 5 and 4, along with a methyl group at position 2. This arrangement imparts the compound with distinct electronic and steric properties, making it highly reactive in certain chemical environments. The presence of fluorine atoms enhances the compound's stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to optimize its production, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods have not only improved yield but also reduced the environmental footprint of the manufacturing process. The compound's ability to form stable intermediates has made it a valuable building block in organic synthesis.

In terms of applications, 5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline has shown promise in the development of kinase inhibitors, which are crucial in cancer therapy. Its ability to bind selectively to specific protein targets has been validated through extensive in vitro and in vivo studies. Additionally, this compound has been investigated for its potential as an agrochemical, particularly as a fungicide or herbicide, due to its ability to disrupt key enzymatic pathways in plant pathogens.

The compound's physical properties, such as its melting point and solubility, have been extensively studied to determine its suitability for various industrial applications. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy, reducing the need for extensive experimental testing. This has significantly accelerated the development process for new products incorporating this compound.

In conclusion, 5-Fluoro-N-(4-fluorobenzyl)-2-methylaniline represents a valuable addition to the arsenal of organic compounds used in modern science and industry. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations across multiple disciplines.